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The table below summarizes key findings from a foundational study on the cognitive effects of cross-sex

hormone therapy, which represents the type of analysis you would perform for a specific product [1].

Study
Focus

Subject
Groups

Treatment
Regimen

Key Cognitive
Findings

Timeline of
Effects

| Cognitive effects of cross-sex hormones | • Male-to-Female (MF) transsexuals • Female-to-Male (FM)

transsexuals | • MFs: Anti-androgen + Estrogen • FMs: Testosterone | • Spatial Ability: Pronounced

improvement in FMs; initial advantage in MFs disappeared after 3 months, reversed after ~10 months. •

Verbal Fluency: No significant or replicable hormone effects found. [1] | • Effects measured at 3 months and

~1 year. • Changes in spatial ability from testosterone were not quickly reversible after a 5-week cessation.

[1] |

Experimental Protocols in Cross-Sex Hormone
Research

To ensure reproducibility, here are the detailed methodologies from the cited study on cognitive effects [1].

Study Design: A longitudinal study assessing both short-term (3 months) and long-term
(approximately 1 year) effects of hormone therapy. It included a temporary treatment cessation to
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assess the reversibility of effects.

Participant Cohort: The study enrolled transsexual individuals, divided into two groups:
Male-to-Female (MF): Assigned male at birth, receiving feminizing hormone therapy (anti-

androgens and estrogens).
Female-to-Male (FM): Assigned female at birth, receiving masculinizing hormone therapy

(testosterone).
Cognitive Assessment: Cognitive functioning was evaluated using a battery of tasks. In this study,

spatial ability was a primary measured outcome, while verbal fluency was also assessed.
Data Analysis: Performance on cognitive tasks was compared within groups (before vs. after

treatment) and between groups (MF vs. FM) over the different time points.

Signaling Pathways in Hormone Action

The following diagram illustrates the general signaling pathways activated by steroid hormones like

testosterone and estrogen, which underlie the physiological and cognitive changes observed in hormone

therapy. This is based on general biological knowledge, as the specific pathways for cognitive changes were

not detailed in the search results.
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Key Considerations for Researchers

When conducting a cross-study analysis in this field, consider the following points derived from the

available literature:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s12766938?utm_src=pdf-body-img
https://www.smolecule.com/products/s12766938?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cognitive Effects are Specific: The study highlighted that hormonal influences are not brain-wide.

Testosterone enhanced spatial ability in females but did not impair verbal fluency, underscoring the
targeted nature of these effects [1].

Temporal Dynamics are Crucial: The effects of hormone therapy can develop over extended
periods (from months to a year) and may not be quickly reversible. This has implications for both

treatment plans and the design of clinical studies [1].
Comparative Frameworks are Established: The provided methodology on cognitive testing offers a

proven protocol that can be adapted to compare new or specific products within this category [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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